Cas no 82868-96-0 (1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone)

1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone structure

82868-96-0 structure

Product name:1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone

CAS No:82868-96-0

MF:C₁₇H₁₆O₈

MW:348.304145812988

CID:988275

PubChem ID:5487631

1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone Chemical and Physical Properties

Names and Identifiers

- demethyleustomin
- 1,8-dihydroxy-2,3,4,6-tetramethoxyxanthen-9-one
- 1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone
- 1,8-Dihydroxy-2,3,4,6-tetramethoxy-9H-xanthen-9-one
- 9H-Xanthen-9-one, 1,8-dihydroxy-2,3,4,6-tetramethoxy-
- 82868-96-0
- 1,8-dihydroxy-3,5,6,7-tetramethoxy-xanthone
- Demethyl-eustomin
- DTXSID201002980
- Inchi： 1S/C17H16O8/c1-21-7-5-8(18)10-9(6-7)25-14-11(12(10)19)13(20)15(22-2)17(24-4)16(14)23-3/h5-6,18,20H,1-4H3
- InChI Key： PFIUFQOJAPBLTQ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C(C2C(=C(C(=C(C1=2)OC)OC)OC)O)=O)O)OC

Computed Properties

Exact Mass: 348.084517
Monoisotopic Mass: 348.084517
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104
XLogP3: 2.7

Experimental Properties

Density: 1.413
Boiling Point: 598.2°C at 760 mmHg
Flash Point: 221.4°C
Refractive Index: 1.614

1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone Related Literature

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Christopher R. Clough,Peter Müller,Christopher C. Cummins Dalton Trans., 2008, 4458-4463
2. A building block exchange strategy for the rational fabrication of de novo unreachable amino-functionalized imine-linked covalent organic frameworks†

Yang Li J. Mater. Chem. A, 2018,6, 17307-17311
3. A biocompatible redox MRI probe based on a Mn(ii)/Mn(iii) porphyrin†

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4. 5-(Hydroxymethyl)uracil and -cytosine as potential epigenetic marks enhancing or inhibiting transcription with bacterial RNA polymerase†

Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
5. 4s to 5s and 4p photoexcitation dynamics of K atoms from the surface of helium nanodroplets: a theoretical study

Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
6. 2D CoOOH nanosheets as oxidase mimic for the colorimetric assay of sulfite in food†

Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
7. A brief introduction to the fabrication and synthesis of graphene based composites for the realization of electromagnetic absorbing materials

Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
8. A Bayesian approach for estimating protein–protein interactions by integrating structural and non-structural biological data

HafeezUrRehman,InamBari,AnwarAli,HaroonMahmood
9. A carbonaceous two-dimensional lattice with FeN4 units†

Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998
10. A bi-functional catalyst for oxygen reduction and oxygen evolution reactions from used baby diapers: α-Fe2O3 wrapped in P and S dual doped graphitic carbon†

Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265

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